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Compound of Interest

Compound Name: Xevinapant Hydrochloride

Cat. No.: B1667665

For researchers, scientists, and drug development professionals handling Xevinapant
Hydrochloride, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. Adherence to strict disposal protocols minimizes risks of exposure
and prevents environmental contamination. This guide provides essential, step-by-step
information for the safe handling and disposal of Xevinapant Hydrochloride, a potent, orally
bioavailable Smac mimetic and antagonist of the inhibitor of apoptosis proteins (IAPs) with
potential applications in cancer therapy.[1][2]

Hazard Profile and Safety Precautions

Xevinapant Hydrochloride is classified as harmful if swallowed, a skin irritant, a serious eye
irritant, and may cause respiratory irritation.[3] Therefore, appropriate personal protective
equipment (PPE) is mandatory when handling this compound.
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Hazard Classification Precautionary Statements

P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P301+P312: IF SWALLOWED: Call

Acute toxicity, oral (Category 4) a POISON CENTER or doctor/physician if you
feel unwell. P330: Rinse mouth. P501: Dispose
of contents/container to an approved waste

disposal plant.

P280: Wear protective gloves. P302+P352: IF

ON SKIN: Wash with plenty of soap and water.
Skin corrosion/irritation (Category 2) P332+P313: If skin irritation occurs: Get medical

advice/attention. P362: Take off contaminated

clothing and wash before reuse.

P280: Wear eye protection/face protection.
P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
Serious eye damage/eye irritation (Category 2A) )
Remove contact lenses, if present and easy to
do. Continue rinsing. P337+P313: If eye

irritation persists: Get medical advice/attention.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P271: Use
only outdoors or in a well-ventilated area.
P304+P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.
P312: Call a POISON CENTER or

doctor/physician if you feel unwell.

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Data sourced from MedchemExpress Safety Data Sheet.[3]

Experimental Protocols: Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.

Personal Precautions and Protective Equipment:
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» Evacuate personnel from the immediate spill area.
e Ensure adequate ventilation.

» Don full personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles with side-shields, a protective gown, and a suitable respirator if ventilation is
inadequate.[3][4][5]

Containment and Cleaning:

Prevent Further Spillage: Take measures to stop the leak or spill if it is safe to do so.

o Containment: For liquid spills, use an absorbent material like diatomite or universal binders
to contain the substance.[3] For solid spills, carefully sweep or scoop the material, avoiding
dust generation.

o Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[3]

o Collection: Collect all contaminated materials, including absorbents and cleaning supplies,
into a designated, sealable, and properly labeled hazardous waste container.

Step-by-Step Disposal Procedure for Xevinapant
Hydrochloride

Disposal of Xevinapant Hydrochloride and its contaminated waste must be conducted in
accordance with all prevailing country, federal, state, and local regulations.[3] The following is a
general procedural guide.

e Segregation of Waste:

o Properly segregate Xevinapant Hydrochloride waste from general and biohazardous
waste streams.[6]

o This includes unused or expired drug, contaminated lab supplies (e.g., gloves, gowns,
pipette tips, vials), and spill cleanup materials.
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o Waste Containers:

o Use designated, leak-proof, and clearly labeled hazardous waste containers. For
chemotherapy and other hazardous drugs, yellow containers are often recommended for
incineration.[6][7]

o Sharps contaminated with Xevinapant Hydrochloride must be placed in a designated
puncture-resistant sharps container labeled for chemotherapy waste.[4][7]

e Packaging and Labeling:
o Seal all waste containers securely to prevent leakage.

o Label the containers clearly with "Hazardous Pharmaceutical Waste," the name
"Xevinapant Hydrochloride," and any other information required by your institution's
environmental health and safety (EHS) department and local regulations.

e Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
area away from incompatible materials.

o Storage areas should be clearly marked as containing hazardous drugs.[8]
e Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed and
certified hazardous waste management contractor.

o Never dispose of Xevinapant Hydrochloride down the drain or in the regular trash.[9]
Incineration at a permitted hazardous waste facility is the generally required disposal
method for chemotherapy agents.[7]

o Documentation:

o Maintain accurate records of the generation, storage, and disposal of Xevinapant
Hydrochloride waste, as required by your institution and regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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